Cas no 1516427-09-0 (3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy-)

• Product name: 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy-
• CAS No: 1516427-09-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5296170

3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy-

• Inchi： 1S/C10H10O4/c1-13-6-2-3-7-8(10(11)12)5-14-9(7)4-6/h2-4,8H,5H2,1H3,(H,11,12)
• InChI Key： FIQCCEMWGZNEGC-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(C(O)=O)C1

Additional information on 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy-

Comprehensive Overview of 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- (CAS No. 1516427-09-0)

3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- (CAS No. 1516427-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzofuran core structure, is a key intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to its unique chemical properties, such as its methoxy substitution and carboxylic acid functionality, which enhance its reactivity and versatility in synthetic pathways.

The growing interest in 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- aligns with the broader trend of optimizing heterocyclic compounds for drug discovery. Heterocycles like benzofuran derivatives are pivotal in designing molecules with improved pharmacokinetic profiles. Recent studies highlight its role in developing anti-inflammatory and antioxidant agents, addressing modern healthcare challenges such as chronic diseases and oxidative stress. This compound's CAS No. 1516427-09-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the 2,3-dihydro-6-methoxy moiety in 3-Benzofurancarboxylic acid offers a strategic advantage for selective functionalization. Chemists leverage this feature to create derivatives with tailored properties, such as enhanced solubility or target affinity. The compound's carboxylic acid group also facilitates conjugation with other pharmacophores, making it a valuable building block in medicinal chemistry. Its applications extend to materials science, where benzofuran-based compounds are investigated for organic electronics and photoluminescent materials.

Environmental and sustainability considerations are increasingly shaping chemical research, and 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- is no exception. Green chemistry approaches are being applied to its synthesis, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound's CAS No. 1516427-09-0 is often associated with queries about eco-friendly synthesis routes, reflecting the industry's shift toward sustainable practices.

In the context of drug development, 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- is explored for its potential in central nervous system (CNS) therapeutics. Its structural similarity to naturally occurring benzofuran alkaloids, which exhibit neuroprotective effects, makes it a promising candidate for treating neurodegenerative disorders. Researchers are also investigating its role in cancer therapy, particularly in modulating signaling pathways involved in cell proliferation. These applications are frequently highlighted in scientific literature and patent filings, underscoring its commercial and therapeutic value.

Analytical characterization of 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for regulatory compliance and reproducibility in research. The compound's CAS No. 1516427-09-0 is often linked to analytical protocols, as quality control remains a priority for end-users in academia and industry.

Market trends indicate rising demand for benzofuran derivatives, driven by their diverse applications. 3-Benzofurancarboxylic acid, 2,3-dihydro-6-methoxy- is positioned as a high-value intermediate, with suppliers emphasizing scalable production and competitive pricing. Its CAS No. 1516427-09-0 is a key identifier in procurement databases, facilitating global trade and collaboration. As research continues to uncover new uses, this compound is expected to play an increasingly prominent role in scientific and industrial advancements.